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molecular formula C11H13ClO B8714221 2-Methyl-6-(propan-2-yl)benzoyl chloride CAS No. 535961-77-4

2-Methyl-6-(propan-2-yl)benzoyl chloride

Cat. No. B8714221
CAS RN: 535961-77-4
M. Wt: 196.67 g/mol
InChI Key: WXXNYQLUPLTSMY-UHFFFAOYSA-N
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Patent
US06388084B1

Procedure details

A solution of 2-(1-methylethyl)-6-methylbenzoic acid (64 mg, 0.35 mmol) in dichloromethane (3 mL) containing DMF (2 drops) was treated with oxalyl chloride (0.16 mL, 1.8 mmol) and the mixture was stirred for 15 h. The mixture was concentrated, azeotroping with toluene to remove traces of oxalyl chloride and the residue was used directly in the next step.
Name
2-(1-methylethyl)-6-methylbenzoic acid
Quantity
64 mg
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
3 mL
Type
solvent
Reaction Step One
Name
DMF
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
oxalyl chloride
Quantity
0.16 mL
Type
reactant
Reaction Step Two
Name
2-(1-methylethyl)-6-methylbenzoyl chloride

Identifiers

REACTION_CXSMILES
[CH3:1][CH:2]([C:4]1[CH:12]=[CH:11][CH:10]=[C:9]([CH3:13])[C:5]=1[C:6](O)=[O:7])[CH3:3].C(Cl)(=O)C([Cl:17])=O>ClCCl.CN(C=O)C>[CH3:1][CH:2]([C:4]1[CH:12]=[CH:11][CH:10]=[C:9]([CH3:13])[C:5]=1[C:6]([Cl:17])=[O:7])[CH3:3]

Inputs

Step One
Name
2-(1-methylethyl)-6-methylbenzoic acid
Quantity
64 mg
Type
reactant
Smiles
CC(C)C1=C(C(=O)O)C(=CC=C1)C
Name
dichloromethane
Quantity
3 mL
Type
solvent
Smiles
ClCCl
Name
DMF
Quantity
0 (± 1) mol
Type
catalyst
Smiles
CN(C)C=O
Step Two
Name
oxalyl chloride
Quantity
0.16 mL
Type
reactant
Smiles
C(C(=O)Cl)(=O)Cl

Conditions

Stirring
Type
CUSTOM
Details
the mixture was stirred for 15 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The mixture was concentrated
CUSTOM
Type
CUSTOM
Details
azeotroping with toluene
CUSTOM
Type
CUSTOM
Details
to remove traces of oxalyl chloride

Outcomes

Product
Details
Reaction Time
 15 h
Name
2-(1-methylethyl)-6-methylbenzoyl chloride
Type
Smiles
CC(C)C1=C(C(=O)Cl)C(=CC=C1)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.